Cas no 2228423-19-4 (1-(1-methyl-1H-indol-4-yl)cyclopropan-1-ol)

• Product Name: 1-(1-methyl-1H-indol-4-yl)cyclopropan-1-ol
• CAS No: 2228423-19-4
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 5757031
• PubChem ID: 165880914
• Update Time: 2025-05-25

1-(1-methyl-1H-indol-4-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1792823
• 1-(1-methyl-1H-indol-4-yl)cyclopropan-1-ol
• 2228423-19-4

• Inchi： 1S/C12H13NO/c1-13-8-5-9-10(12(14)6-7-12)3-2-4-11(9)13/h2-5,8,14H,6-7H2,1H3
• InChI Key： HZBYYRDFMKSQCL-UHFFFAOYSA-N
• SMILES： OC1(C2=CC=CC3=C2C=CN3C)CC1

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-(1-methyl-1H-indol-4-yl)cyclopropan-1-ol

1-(1-Methyl-1H-indol-4-yl)cyclopropan-1-ol (CAS No: 2228423-19-4)

The compound 1-(1-methyl-1H-indol-4-yl)cyclopropan-1-ol, with the CAS number 2228423-19-4, is an intriguing organic molecule that has garnered attention in both academic and industrial research. This compound is a derivative of indole, a heterocyclic aromatic compound, with a cyclopropane ring attached to the hydroxyl group. Its structure combines the unique properties of indole derivatives with the strained ring system of cyclopropane, making it a subject of interest in various fields, including medicinal chemistry, materials science, and catalysis.

Chemical Structure and Properties

The molecular structure of 1-(1-methyl-1H-indol-4-yl)cyclopropan-1-ol consists of an indole ring system substituted at the 4-position with a cyclopropane ring bearing a hydroxyl group. The indole moiety is further methylated at the 1-position, which introduces additional electronic effects and steric hindrance. This substitution pattern influences the compound's physical and chemical properties, such as solubility, reactivity, and stability. Recent studies have highlighted the importance of such structural features in determining the bioavailability and pharmacokinetics of indole derivatives in drug development.

Synthesis and Applications

The synthesis of 1-(1-methyl-1H-indol-4-yl)cyclopropan-1-ol typically involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling reactions or other advanced methodologies. Researchers have explored various strategies to optimize the synthesis process, focusing on improving yield and purity while minimizing environmental impact. The compound has been utilized in diverse applications, including as a building block for more complex molecules, such as bioactive agents and advanced materials.

In the field of medicinal chemistry, this compound has shown potential as a lead molecule for developing novel therapeutics. Its indole core is known for its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and kinases. Recent studies have demonstrated that substituents on the indole ring can significantly modulate its pharmacological activity, making it a valuable starting point for drug discovery efforts.

Recent Research Advances

Recent advancements in computational chemistry have enabled researchers to better understand the electronic properties and reactivity of 1-(1-methyl-1H-indol-4-y strong>cyclopropan< strong>- strong>ol). For instance, density functional theory (DFT) calculations have provided insights into its molecular orbitals and interaction patterns with other molecules. These findings have been instrumental in designing more efficient synthetic routes and predicting biological activity.

In addition to its chemical applications, this compound has also been explored in materials science. Its unique structure makes it a candidate for applications in nonlinear optics and organic electronics. Researchers have investigated its ability to form self-assembled monolayers and its potential use in organic light-emitting diodes (OLEDs). These studies underscore the versatility of this compound across multiple disciplines.

Safety and Handling

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